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Introduction

Vericiguat is a novel oral soluble guanylate cyclase (sGC) stimulator.[1][2] It works by directly
stimulating sGC, an enzyme crucial in the nitric oxide (NO) signaling pathway, and sensitizing it
to endogenous NO.[3][4] This enhances the production of cyclic guanosine monophosphate
(cGMP), a second messenger that plays a key role in regulating vascular tone, with increased
cGMP levels leading to vasodilation.[2] While vericiguat is currently approved for the treatment
of symptomatic chronic heart failure with reduced ejection fraction (HFrEF), its mechanism of
action holds significant therapeutic potential for conditions characterized by endothelial
dysfunction and impaired NO-sGC-cGMP signaling, such as pulmonary hypertension.

It is important to note that vericiguat is not approved for the treatment of pulmonary
hypertension. Another sGC stimulator, riociguat, is approved for the treatment of pulmonary
arterial hypertension (PAH) and chronic thromboembolic pulmonary hypertension (CTEPH).
Vericiguat distinguishes itself from riociguat with a longer half-life, which allows for once-daily
dosing.

These application notes provide an overview of the current research on vericiguat in the
context of pulmonary hypertension, including preclinical data and planned clinical
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investigations. Detailed protocols for key experimental models are also provided to facilitate
further research in this area.

Signaling Pathway

The therapeutic effects of vericiguat are mediated through the nitric oxide-soluble guanylate
cyclase-cyclic guanosine monophosphate (NO-sGC-cGMP) pathway. In pulmonary
hypertension, endothelial dysfunction leads to reduced NO bioavailability and impaired sGC
activity. Vericiguat directly stimulates sGC, increasing cGMP production, which in turn
promotes vasodilation and is anticipated to reduce pulmonary vascular resistance and
pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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